Cas no 2229505-67-1 (3-(1-aminocyclobutyl)-N,N-dimethylpyridin-2-amine)

• Product Name: 3-(1-aminocyclobutyl)-N,N-dimethylpyridin-2-amine
• CAS No: 2229505-67-1
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 6100413
• PubChem ID: 165672512
• Update Time: 2025-10-31

3-(1-aminocyclobutyl)-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminocyclobutyl)-N,N-dimethylpyridin-2-amine
• EN300-1741731
• 2229505-67-1

• Inchi： 1S/C11H17N3/c1-14(2)10-9(5-3-8-13-10)11(12)6-4-7-11/h3,5,8H,4,6-7,12H2,1-2H3
• InChI Key： WVODLXNOVJKMIL-UHFFFAOYSA-N
• SMILES： NC1(C2=CC=CN=C2N(C)C)CCC1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-(1-aminocyclobutyl)-N,N-dimethylpyridin-2-amine

Introduction to 3-(1-aminocyclobutyl)-N,N-dimethylpyridin-2-amine (CAS No: 2229505-67-1)

3-(1-aminocyclobutyl)-N,N-dimethylpyridin-2-amine, identified by the chemical identifier CAS No: 2229505-67-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-(1-aminocyclobutyl)-N,N-dimethylpyridin-2-amine, particularly the presence of a cyclobutyl amine side chain and a dimethylpyridine core, contribute to its distinctive chemical properties and reactivity, making it a promising candidate for further exploration in drug discovery and development.

The synthesis of 3-(1-aminocyclobutyl)-N,N-dimethylpyridin-2-amine involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The cyclobutyl amine moiety introduces steric hindrance and potential hydrogen bonding capabilities, which can influence the compound's interactions with biological targets. Meanwhile, the dimethylpyridine group enhances lipophilicity and may contribute to membrane permeability, factors that are critical for pharmacokinetic profiles. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into preclinical and clinical studies.

In the realm of medicinal chemistry, 3-(1-aminocyclobutyl)-N,N-dimethylpyridin-2-amine has been investigated for its potential role in modulating various biological pathways. The pyridine scaffold is a privileged structure in drug design, known for its ability to interact with enzymes and receptors. Studies have suggested that derivatives of this nature may exhibit inhibitory effects on enzymes involved in inflammation, cancer progression, and neurodegenerative diseases. For instance, recent research has explored the compound's interaction with Janus kinases (JAKs), a family of enzymes implicated in autoimmune disorders and cancer. Preliminary data indicate that 3-(1-aminocyclobutyl)-N,N-dimethylpyridin-2-amine can selectively inhibit certain JAK isoforms without significant off-target effects, making it a valuable tool for developing targeted therapies.

The structural motif of 3-(1-aminocyclobutyl)-N,N-dimethylpyridin-2-amine also lends itself to further derivatization, allowing chemists to fine-tune its pharmacological properties. By introducing additional functional groups or altering the substitution pattern on the pyridine ring, new analogs can be generated with enhanced potency, selectivity, or metabolic stability. This flexibility is particularly important in drug development pipelines, where optimizing lead compounds is essential for achieving clinical efficacy. Computational modeling and high-throughput screening techniques have been employed to identify promising derivatives of 3-(1-aminocyclobutyl)-N,N-dimethylpyridin-2-amine, accelerating the discovery process.

From a pharmacological perspective, the amine functionality in 3-(1-aminocyclobutyl)-N,N-dimethylpyridin-2-amine provides multiple sites for interaction with biological targets. This can be leveraged to develop compounds with dual or multi-target activity, which is often desirable in treating complex diseases. Additionally, the cyclobutyl group introduces rigidity to the molecule, potentially improving binding affinity and reducing conformational flexibility. Such structural features are often exploited to enhance drug-like properties such as solubility, bioavailability, and tissue distribution. Ongoing studies are focused on elucidating the mechanism of action of this compound and its derivatives, aiming to uncover novel therapeutic interventions.

The role of 3-(1-aminocyclobutyl)-N,N-dimethylpyridin-2-amine in drug development is further underscored by its compatibility with modern synthetic techniques such as flow chemistry and microwave-assisted synthesis. These methods enable rapid assembly of complex molecules under controlled conditions, reducing reaction times and improving yields. Moreover, green chemistry principles are being integrated into the synthesis of this compound to minimize environmental impact. By employing sustainable solvents and catalytic systems, researchers aim to develop more eco-friendly processes that align with regulatory requirements and industry standards.

As interest in targeted therapies grows, compounds like 3-(1-aminocyclobutyl)-N,N-dimethylpyridin-2-amine are being evaluated for their potential in precision medicine applications. The ability to modulate specific biological pathways with high selectivity allows for personalized treatment strategies that cater to individual patient needs. Clinical trials are underway to assess the safety and efficacy of derivatives based on this scaffold in various disease settings. Preliminary results from these trials are expected to provide valuable insights into the therapeutic potential of 3-(1-aminocyclobutyl)-N,N-dimethylpyridin-2-amine and its analogs.

In conclusion,3-(1-aminocyclobutyl)-N,N-dimethylpyridin-2-amineseems poised to make significant contributions to pharmaceutical research and drug development. Its unique structural features offer opportunities for designing novel therapeutics with improved efficacy and reduced side effects. As scientific understanding advances and new synthetic tools become available, 3-(1 -a min o c y c lob u t y l ) - N , N - dim eth y l p y rid i n - 2 - am ine will continue to be a focal point in medicinal chemistry efforts aimed at addressing unmet medical needs.